Cas no 1806849-58-0 (4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-methanol)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-methanol
• CAS No: 1806849-58-0
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4806791
• Update Time: 2025-10-31

4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-8(4-14)6(2-12)7(3-13-5)9(10)11/h3,9,14H,4H2,1H3
• InChI Key： LNCMEQZYRQBFGN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(CO)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 56.9

Additional information on 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-methanol

Comprehensive Overview of 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-methanol (CAS No. 1806849-58-0)

4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-methanol (CAS No. 1806849-58-0) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework combines a cyano group, difluoromethyl moiety, and a hydroxymethyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

In recent years, the demand for fluorinated pyridine derivatives like 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-methanol has surged, driven by their enhanced metabolic stability and bioavailability. The difluoromethyl group (CF₂H) is a key structural motif in modern medicinal chemistry, often used to modulate lipophilicity and hydrogen bonding capacity. This aligns with frequent search queries such as "fluorine in drug design" and "pyridine-based agrochemicals," reflecting the compound's relevance in cutting-edge research.

The synthesis of CAS No. 1806849-58-0 typically involves multi-step protocols, including halogenation, nucleophilic substitution, and oxidation reactions. Its cyano group (-CN) offers a handle for further derivatization, enabling the creation of heterocyclic scaffolds for kinase inhibitors or herbicidal agents. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a critical factor for researchers investigating structure-activity relationships (SAR).

From an industrial perspective, 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-methanol addresses growing needs in green chemistry initiatives. Its potential as a building block for biodegradable agrochemicals resonates with searches like "eco-friendly crop protection" and "sustainable fluorochemicals." The compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in pharmaceutical forums.

Ongoing studies explore the compound's role in catalysis and material science, particularly in designing metal-organic frameworks (MOFs) with fluorine-containing ligands. This interdisciplinary appeal matches frequent academic queries about "functionalized pyridines in materials." As regulatory landscapes evolve, CAS No. 1806849-58-0 exemplifies how targeted molecular design can meet both performance and environmental compliance standards.

Storage and handling recommendations for 4-Cyano-5-(difluoromethyl)-2-methylpyridine-3-methanol emphasize protection from moisture and light, with stability data indicating compatibility with common organic solvents. These practical insights respond to frequent logistical questions from industrial users. The compound's patent landscape reveals active innovation in its applications, particularly in heterocyclic chemistry—a sector witnessing exponential growth according to recent market analyses.

In conclusion, 1806849-58-0 represents a convergence of pharmaceutical relevance and agrochemical potential, underscored by its multifunctional pyridine core. Its adaptability to high-throughput screening platforms and compatibility with microwave-assisted synthesis further enhance its utility for modern laboratories. As research continues to uncover new applications, this compound is poised to remain a focal point in discussions about next-generation chemical intermediates.